Cas no 1018146-41-2 (1-tert-butyl-4-{1-[3-(2,5-dimethylphenoxy)-2-hydroxypropyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one)

• Product Name: 1-tert-butyl-4-{1-[3-(2,5-dimethylphenoxy)-2-hydroxypropyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• CAS No: 1018146-41-2
• MF: C₂₆H₃₃N₃O₃
• MW: 435.558526754379
• CID: 5381863
• Update Time: 2025-10-30

1-tert-butyl-4-{1-[3-(2,5-dimethylphenoxy)-2-hydroxypropyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-4-[1-[3-(2,5-dimethylphenoxy)-2-hydroxypropyl]benzimidazol-2-yl]pyrrolidin-2-one
• 1-tert-butyl-4-{1-[3-(2,5-dimethylphenoxy)-2-hydroxypropyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

• Inchi： 1S/C26H33N3O3/c1-17-10-11-18(2)23(12-17)32-16-20(30)15-28-22-9-7-6-8-21(22)27-25(28)19-13-24(31)29(14-19)26(3,4)5/h6-12,19-20,30H,13-16H2,1-5H3
• InChI Key： NVUQXGZDKFTPTA-UHFFFAOYSA-N
• SMILES： N1(C(C)(C)C)CC(C2N(CC(O)COC3=CC(C)=CC=C3C)C3=CC=CC=C3N=2)CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-tert-butyl-4-{1-[3-(2,5-dimethylphenoxy)-2-hydroxypropyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

Introduction to 1-tert-butyl-4-{1-[3-(2,5-dimethylphenoxy)-2-hydroxypropyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one (CAS No. 1018146-41-2)

1-tert-butyl-4-{1-[3-(2,5-dimethylphenoxy)-2-hydroxypropyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1018146-41-2, belongs to a class of molecules that integrate multiple pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and development. The presence of a tert-butyl group, a benzodiazole moiety, and an alcoholic side chain with a phenoxy group contributes to its complex chemical profile, which may influence its interactions with biological targets.

The structural framework of this compound is notable for its combination of a pyrrolidinone core with extended functional groups. The benzodiazole ring is particularly relevant in medicinal chemistry, as it is a well-known scaffold in the development of anxiolytics, sedatives, and anticonvulsants. The substitution pattern on the benzodiazole ring, specifically at the 2-position with a hydroxylpropyl group, further enhances its potential for biological activity. This hydroxylpropyl group is linked to a dimethylphenoxy substituent, which introduces additional complexity and may modulate the compound's pharmacokinetic properties.

The tert-butyl group at the 1-position of the pyrrolidinone ring serves multiple purposes. It acts as a steric shield, potentially influencing the compound's solubility and metabolic stability. Additionally, the tert-butyl group can enhance lipophilicity, which is often desirable for oral bioavailability. The overall architecture of 1-tert-butyl-4-{1-[3-(2,5-dimethylphenoxy)-2-hydroxypropyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one suggests that it may exhibit multiple modes of action, making it a versatile molecule for therapeutic intervention.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of such complex molecules more accurately. The integration of machine learning algorithms has further accelerated the process of identifying potential drug candidates. In this context, 1-tert-butyl-4-{1-[3-(2,5-dimethylphenoxy)-2-hydroxypropyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one has been subjected to virtual screening against various biological targets to assess its therapeutic potential. Preliminary results indicate that this compound may interact with enzymes and receptors involved in neurodegenerative disorders, inflammation, and metabolic diseases.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the hydroxylpropyl group onto the benzodiazole scaffold is particularly challenging due to its sensitivity to hydrolysis and oxidation. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the desired framework efficiently. The final product has been characterized using spectroscopic methods including NMR spectroscopy (¹H and ¹³C), mass spectrometry (LCMS), and infrared spectroscopy (IR) to confirm its identity and structural integrity.

Pharmacological studies have begun to explore the potential therapeutic applications of 1-tert-butyl-4-{1-[3-(2,5-dimethylphenoxy)-2-hydroxypropyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one. In vitro assays have demonstrated preliminary activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory responses. Additionally, the compound has shown modulatory effects on neurotransmitter systems relevant to central nervous system disorders. These findings align with the known pharmacological properties of benzodiazole derivatives and suggest that this compound may have therapeutic benefits in conditions such as anxiety disorders and neurodegeneration.

The impact of structural modifications on pharmacological activity has been a central theme in drug discovery research. The presence of both lipophilic (e.g., tert-butyl group) and hydrophilic (e.g., hydroxylpropyl group) moieties in 1-tert-butyl-4-{1-[3-(2,5-dimethylphenoxy)-2-hydroxypropyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one suggests that it may exhibit balanced solubility characteristics suitable for oral administration. Furthermore, the phenoxy substituent could influence metabolic pathways by interacting with cytochrome P450 enzymes. These factors are critical considerations in optimizing lead compounds for clinical development.

Future research directions include exploring the synthetic pathways for scalable production of this compound and conducting comprehensive pharmacokinetic studies to evaluate its absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. Additionally, preclinical studies in animal models will be essential to assess its efficacy and safety before moving into human clinical trials. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists are crucial for translating promising preclinical findings into effective therapeutic interventions.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration and innovative approaches to address unmet medical needs. Compounds like 1-tert-butyl-4-{1-[3-(2,5-dimethylphenoxy)-2-hydroxypropyl]-1H-1,3-benzodiazol-2-ylyl}pyrrolidinone (CAS No. 1018146-41) exemplify the complexity and sophistication required in modern drug discovery programs. By leveraging cutting-edge technologies and integrating diverse expertise across chemistry disciplines